1-(2,5-Dibromophenyl)sulfonyl-2-methylpiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-(2,5-Dibromophenyl)sulfonyl-2-methylpiperidine” is a chemical compound with the molecular formula C12H15Br2NO2S . Its average mass is 397.126 Da and its monoisotopic mass is 394.919006 Da .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring is a sulfonyl group (SO2) and a 2,5-dibromophenyl group .Scientific Research Applications
Sulfonamide Inhibitors in Medicinal Chemistry
Sulfonamide compounds are highlighted for their significant role as synthetic bacteriostatic antibiotics, which were pivotal in the treatment of bacterial infections before the advent of penicillin. Beyond their antibacterial applications, sulfonamides have found utility as diuretics, carbonic anhydrase inhibitors, and antiepileptics, indicating their versatility in drug development. Recent reviews have detailed their importance in treating conditions such as cancer, glaucoma, and Alzheimer's disease, showcasing their broad therapeutic potential (Gulcin & Taslimi, 2018).
Analytical Methods for Antioxidant Activity
The role of sulfonamide derivatives in determining antioxidant activity has been discussed, emphasizing their application in various assays like ABTS and DPPH tests. These methods are vital for assessing the antioxidant capacity of complex samples, further underlining the chemical versatility of sulfonamide derivatives in both research and application contexts (Munteanu & Apetrei, 2021).
Environmental and Food Analysis
The utility of antibodies developed against sulfonamides for environmental and food analysis showcases another dimension of sulfonamide application. These developments underline the importance of sulfonamides in creating sensitive detection methods for contaminants, thereby contributing to food safety and environmental monitoring (Fránek & Hruška, 2018).
Sulfa Drug Analogs and N-Sulfonyl Aminated Azines
The exploration of sulfa drug analogs, specifically N-sulfonylamino azinones, highlights the ongoing research into novel compounds with enhanced biological activities. These studies aim to develop new therapeutics with applications in treating neurological disorders and other conditions, demonstrating the continuous innovation within sulfonamide chemistry (Elgemeie, Azzam, & Elsayed, 2019).
Properties
IUPAC Name |
1-(2,5-dibromophenyl)sulfonyl-2-methylpiperidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15Br2NO2S/c1-9-4-2-3-7-15(9)18(16,17)12-8-10(13)5-6-11(12)14/h5-6,8-9H,2-4,7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJBVFUCAGIZBFR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1S(=O)(=O)C2=C(C=CC(=C2)Br)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15Br2NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.